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Compound of Interest

Compound Name: Voriconazole N-Oxide

Cat. No.: B021638 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth look at Voriconazole N-oxide, the primary metabolite of the antifungal agent

Voriconazole. This document outlines its key chemical properties, metabolic pathways, and the

mechanisms underlying its associated phototoxicity.

Core Compound Data
Voriconazole N-oxide is the major circulating metabolite of Voriconazole, an essential triazole

antifungal drug. Understanding its properties is crucial for a comprehensive grasp of

Voriconazole's pharmacokinetics and safety profile.

Parameter Value Reference

CAS Number 618109-05-0 [1][2]

Molecular Formula C₁₆H₁₄F₃N₅O₂ [1][2]

Molecular Weight 365.31 g/mol [2][3]

Metabolic Formation of Voriconazole N-Oxide
Voriconazole is extensively metabolized in the liver, with the N-oxidation of the pyrimidine ring

being the principal metabolic route, leading to the formation of Voriconazole N-oxide.[1] This

metabolite is considered to have no antifungal activity.[1]
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The formation of Voriconazole N-oxide is primarily mediated by the cytochrome P450 (CYP)

enzyme system. Specifically, CYP2C19 is the main enzyme responsible for this metabolic

conversion, with CYP3A4 also playing a significant, albeit lesser, role.[1][2][4] Flavin-containing

monooxygenases (FMOs) are also thought to contribute to a smaller extent.[1] The involvement

of these polymorphic enzymes, particularly CYP2C19, is a key factor in the observed inter-

individual variability in Voriconazole plasma concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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